Cas no 80840-08-0 (2-(3’,4’-Dihydroxybutyl)quinoxaline)

2-(3’,4’-Dihydroxybutyl)quinoxaline structure
80840-08-0 structure
Product Name:2-(3’,4’-Dihydroxybutyl)quinoxaline
CAS No:80840-08-0
MF:C12H14N2O2
MW:218.251762866974
CID:826814
PubChem ID:45039034
Update Time:2025-04-19

2-(3’,4’-Dihydroxybutyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2-(3’,4’-Dihydroxybutyl)quinoxaline
    • 2-(3',4'-DIHYDROXYBUTYL)QUINOXALINE
    • 4-quinoxalin-2-ylbutane-1,2-diol
    • 80840-08-0
    • FT-0667086
    • 2-(3 inverted exclamation mark ,4 inverted exclamation mark -Dihydroxybutyl)quinoxaline
    • DTXSID20661930
    • 4-(Quinoxalin-2-yl)butane-1,2-diol
    • Inchi: 1S/C12H14N2O2/c15-8-10(16)6-5-9-7-13-11-3-1-2-4-12(11)14-9/h1-4,7,10,15-16H,5-6,8H2
    • InChI Key: NGCLMYCHHSCHBB-UHFFFAOYSA-N
    • SMILES: OC(CO)CCC1C=NC2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 218.10600
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • PSA: 66.24000
  • LogP: 0.91560

2-(3’,4’-Dihydroxybutyl)quinoxaline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D452300-10mg
2-(3’,4’-Dihydroxybutyl)quinoxaline
80840-08-0
10mg
$236.00 2023-05-18
TRC
D452300-50mg
2-(3’,4’-Dihydroxybutyl)quinoxaline
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50mg
$1062.00 2023-05-18
TRC
D452300-100mg
2-(3’,4’-Dihydroxybutyl)quinoxaline
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100mg
$1860.00 2023-05-18
TRC
D452300-250mg
2-(3’,4’-Dihydroxybutyl)quinoxaline
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250mg
$3978.00 2023-05-18
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